Cas no 13457-28-8 (Methyl 3-bromo-6-chloropyrazine-2-carboxylate)

• Product Name: Methyl 3-bromo-6-chloropyrazine-2-carboxylate
• CAS No: 13457-28-8
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• MDL: MFCD13195362
• CID: 1005182
• PubChem ID: 56923643
• Update Time: 2025-04-20

Methyl 3-bromo-6-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-chloropyrazine-2-carboxylate
• methyl 3-bromo-6-chloro-pyrazine-2-carboxylate
• 2-pyrazinecarboxylic acid, 3-bromo-6-chloro-, methyl ester
• LogP
• 3-Bromo-6-chloro-pyrazine-2-carboxylic acid methyl ester
• FCH1382235
• AB0096801
• AX8212956
• ST1120860
• Methyl 3-bromo-6-chloropyrazine-2-carboxylate, AldrichCPR
• DA-32719
• SY097983
• AMY14064
• MFCD13195362
• A887881
• SCHEMBL23214139
• CS-0049109
• Methyl3-bromo-6-chloropyrazine-2-carboxylate
• AKOS015834151
• DS-11789
• 13457-28-8
• DTXSID00718759

• MDL： MFCD13195362
• Inchi： 1S/C6H4BrClN2O2/c1-12-6(11)4-5(7)9-2-3(8)10-4/h2H,1H3
• InChI Key： NJAYXNFNZKQGNE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NC(=CN=1)Cl

Computed Properties

• Exact Mass: 249.91452
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 2

Experimental Properties

• Density: 1.772
• Boiling Point: 433.7±55.0°C at 760 mmHg
• Flash Point: 130.614°C
• Refractive Index: 1.574
• PSA: 52.08

Methyl 3-bromo-6-chloropyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives